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Compound of Interest

Compound Name: Awl-II-38.3

Cat. No.: B1263582 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on overcoming solubility challenges encountered

with the EphA3 kinase inhibitor, Awl-II-38.3.

Solubility Data
The solubility of Awl-II-38.3 can vary between different solvents and even different batches of

the same solvent. The following table summarizes reported solubility data from various

suppliers. It is crucial to use fresh, high-purity solvents to achieve optimal dissolution.
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Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO ≥ 100 mg/mL[1] 213.03 mM[1]

Hygroscopic DMSO

can significantly

impact solubility; use

newly opened DMSO.

[1]

DMSO 94 mg/mL[2] 200.24 mM[2]

Fresh DMSO is

recommended as

moisture absorption

reduces solubility.[2]

DMSO 66.67 mg/mL[3] 142.03 mM[3]

Warming the tube to

37°C and using an

ultrasonic bath is

recommended to

achieve higher

solubility.[3]

DMSO 45 mg/mL[4] 95.86 mM[4]

Sonication is

recommended to aid

dissolution.[4]

Ethanol 2 mg/mL[2] -

Water Insoluble[2] -

Molecular Weight of Awl-II-38.3: 469.42 g/mol [3]

Troubleshooting Guide & FAQs
This section addresses common questions and issues related to the solubility of Awl-II-38.3.

Frequently Asked Questions

Q1: What is the recommended solvent for preparing a stock solution of Awl-II-38.3?
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A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of Awl-II-38.3.[1][2][3][4]

Q2: How should I store my Awl-II-38.3 stock solution?

A2: Once prepared, it is best to aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles.[1] For long-term storage, keep the solution at -80°C (for up to 6 months).[1]

[5] For shorter-term storage, -20°C is suitable for up to one month.[1][5]

Q3: Why is my Awl-II-38.3 not dissolving completely in DMSO?

A3: Several factors could be at play:

Solvent Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This

absorbed water can significantly reduce the solubility of Awl-II-38.3.[1][2] Always use fresh,

anhydrous-grade DMSO.

Temperature: Gentle warming to 37°C can aid dissolution.[3]

Mechanical Agitation: Using an ultrasonic bath or vortexing can help break down compound

aggregates and improve solubility.[3][4]

Troubleshooting Specific Issues

Issue 1: My Awl-II-38.3 precipitates when I dilute my DMSO stock solution into an aqueous

buffer for my in vitro assay.

Cause: Awl-II-38.3 is insoluble in water.[2] When a concentrated DMSO stock is diluted into

an aqueous medium, the compound can crash out of solution.

Solution:

Lower the Final DMSO Concentration: Aim for a final DMSO concentration in your assay

medium that is as low as possible while still maintaining the solubility of your compound. It

is often recommended to keep the final DMSO concentration below 0.5%.

Use a Co-solvent: For challenging situations, a co-solvent system can be employed. A

suggested formulation for in vivo use, which can be adapted for in vitro experiments with
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careful validation, involves a mixture of DMSO, PEG300, Tween-80, and saline.[6]

Stepwise Dilution: Instead of a single large dilution, try a serial dilution approach. This can

sometimes help to keep the compound in solution.

Issue 2: I need to prepare a formulation for in vivo administration, but Awl-II-38.3 has poor

aqueous solubility.

Cause: As an aqueous-insoluble compound, direct injection of a saline-based solution is not

feasible.

Solution: A common approach for in vivo delivery of hydrophobic compounds is to use a

vehicle containing a mixture of solvents and surfactants. Several formulations are suggested

by suppliers:

Formulation 1: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. The solvents

should be added sequentially.[4]

Formulation 2: For oral administration, a homogenous suspension can be prepared using

0.5% CMC-Na.[2]

Formulation 3: A mixture of 10% DMSO and 90% corn oil has also been suggested.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Awl-II-38.3 Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of Awl-II-38.3 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.69 mg of the

compound (Molecular Weight = 469.42 g/mol ).

Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO. For the example

above, add 1 mL of DMSO.

Aid Dissolution: To ensure complete dissolution, gently warm the vial to 37°C and sonicate in

an ultrasonic water bath for a few minutes.[3] Visually inspect the solution to ensure no solid

particles remain.
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Storage: Aliquot the stock solution into single-use vials and store at -80°C.[1]
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Caption: Inhibition of EphA3 kinase by Awl-II-38.3.
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Solubility Troubleshooting Workflow
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Caption: Troubleshooting workflow for Awl-II-38.3 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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